Cas no 954265-88-4 (2-Furanmethanamine, N-cyclopropyl-α-methyl-)

• Product Name: 2-Furanmethanamine, N-cyclopropyl-α-methyl-
• CAS No: 954265-88-4
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5235830
• Update Time: 2026-03-08

2-Furanmethanamine, N-cyclopropyl-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, N-cyclopropyl-α-methyl-

• Inchi： 1S/C9H13NO/c1-7(10-8-4-5-8)9-3-2-6-11-9/h2-3,6-8,10H,4-5H2,1H3
• InChI Key： KKEABNOYKSGCRM-UHFFFAOYSA-N
• SMILES： C(C1OC=CC=1)(C)NC1CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Furanmethanamine, N-cyclopropyl-α-methyl-

Comprehensive Overview of 2-Furanmethanamine, N-cyclopropyl-α-methyl- (CAS No. 954265-88-4): Properties, Applications, and Industry Trends

2-Furanmethanamine, N-cyclopropyl-α-methyl- (CAS No. 954265-88-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This furan-derived amine features a unique cyclopropyl substituent and α-methyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure combines the aromaticity of the furan ring with the steric constraints of the cyclopropyl moiety, offering distinct reactivity patterns valuable in medicinal chemistry.

Recent studies highlight the compound's role in developing small-molecule modulators for neurological targets, aligning with the growing demand for CNS drug candidates. Researchers are particularly interested in its potential to cross the blood-brain barrier—a hot topic in neurodegenerative disease research. The N-cyclopropyl-α-methyl modification enhances metabolic stability compared to conventional furanamines, addressing a key challenge in drug discovery pipelines.

From a synthetic chemistry perspective, 954265-88-4 serves as a building block for heterocyclic scaffolds. Its applications extend to catalysis research, where the furan moiety participates in palladium-coupling reactions—a technique frequently searched by organic chemists. The compound's chiral center at the α-position also makes it relevant to asymmetric synthesis studies, particularly in developing single-enantiomer pharmaceuticals.

Environmental considerations have driven innovation in the production of 2-Furanmethanamine derivatives. Green chemistry approaches utilizing biocatalysis or flow chemistry systems are being explored to synthesize this compound—topics trending in ACS Sustainable Chemistry publications. Analytical methods like HPLC-MS and NMR spectroscopy remain crucial for quality control, as evidenced by frequent searches for "amine characterization techniques" in scientific databases.

The agrochemical sector values N-cyclopropyl-α-methyl-2-furanmethanamine for developing crop protection agents with improved environmental profiles. Its structural features contribute to pesticide resistance management—a critical concern addressed at recent International Plant Protection Congresses. Patent analyses reveal growing IP activity around furanamine analogs, particularly for biodegradable formulations.

Material science applications are emerging, with researchers investigating the compound's potential in conductive polymers and coordination complexes. The furan ring's electron-rich nature enables interesting π-stacking interactions—a subject of numerous "organic electronics" queries in academic search engines. These developments align with industry demands for bio-based materials.

Quality standards for CAS 954265-88-4 require strict control of regioisomeric impurities, a frequent pain point discussed in pharmaceutical forums. Advanced purification techniques like preparative SFC (Supercritical Fluid Chromatography) are gaining traction for isolating high-purity batches—a solution often searched alongside "chiral separation methods."

Market analysts note increasing demand for this fine chemical across North America and Asia-Pacific regions, driven by contract research organizations expanding their compound libraries. The substance's structure-activity relationship (SAR) data is frequently requested in drug discovery databases, reflecting its importance in lead optimization workflows.

Future research directions may explore 2-Furanmethanamine derivatives in proteolysis targeting chimeras (PROTACs)—a cutting-edge area receiving over 5,000 monthly academic searches. The compound's balanced lipophilicity profile (LogP ~2.1) makes it particularly interesting for targeted protein degradation strategies, a frontier in oncological therapeutics.